Cas no 2229224-28-4 (tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate
• CAS No: 2229224-28-4
• MF: C₁₃H₂₀ClN₃O₃
• MW: 301.769202232361
• CID: 5963748
• PubChem ID: 165622420
• Update Time: 2025-10-31

tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate
• 2229224-28-4
• tert-butyl N-[2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethyl]carbamate
• EN300-1890519

• Inchi： 1S/C13H20ClN3O3/c1-13(2,3)20-12(18)17-10(6-15)8-5-11(19-4)16-7-9(8)14/h5,7,10H,6,15H2,1-4H3,(H,17,18)
• InChI Key： IOLVLOCVNOGYOB-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(CN)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 301.1193192g/mol
• Monoisotopic Mass: 301.1193192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate

Professional Introduction to Compound with CAS No. 2229224-28-4 and Product Name: tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate

The compound with the CAS number 2229224-28-4 and the product name tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The presence of a pyridine ring in the molecular structure of tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate is particularly noteworthy. Pyridine derivatives have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The specific substitution pattern on the pyridine ring, including the 5-chloro and 2-methoxy groups, enhances the compound's interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

The carbamate functional group in the compound's name is another critical feature that contributes to its pharmacological properties. Carbamates are known for their ability to act as intermediates in the synthesis of various bioactive molecules. They can participate in hydrogen bonding interactions, which are essential for the binding of drugs to their targets. The tert-butyl group further stabilizes the carbamate moiety, enhancing its chemical stability and bioavailability.

Recent studies have highlighted the importance of understanding the structural determinants of drug-like properties. Computational modeling and experimental techniques have been employed to elucidate how different substituents influence the biological activity of molecules. In the case of tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate, computational studies have suggested that the combination of the pyridine ring and the carbamate group creates a favorable pharmacophore for interacting with biological targets. These studies have provided valuable insights into how modifications to the molecular structure can enhance potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyridine core. These reactions are highly sensitive to reaction conditions, necessitating precise control over parameters such as temperature, pressure, and catalyst loading.

In addition to its structural complexity, tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate has shown promising preliminary biological activity. Preclinical studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors relevant to various diseases. These findings have spurred further research into developing derivatives with improved pharmacological profiles. The use of high-throughput screening techniques has accelerated the process of identifying lead compounds for drug development.

The development of new pharmaceuticals is a complex and iterative process that involves extensive characterization at multiple levels. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are crucial for confirming the structure and purity of synthetic intermediates and final products. These techniques provide detailed information about molecular connectivity, stereochemistry, and conformational preferences, which are essential for understanding biological activity.

The potential applications of tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms and designing novel therapeutic strategies. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating laboratory discoveries into clinical applications.

The future directions for research on this compound include exploring its interactions with biological targets at a molecular level using techniques such as crystallography and computational modeling. Additionally, investigating its pharmacokinetic properties will be crucial for assessing its potential as a lead compound for drug development. These studies will provide a comprehensive understanding of how this compound functions within biological systems.

In conclusion, tert-butyl N-2-amino-1-(5-chloro-2-methoxypyridin-4-yl)ethylcarbamate represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational studies, synthetic methodologies, and preliminary biological activity underscores its importance as a lead compound for drug development. Continued research in this area will likely yield valuable insights into disease mechanisms and novel therapeutic strategies.